molecular formula C5H5Cl2NOS B8439462 4,5-Dichloro-2-ethylisothiazol-3(2H)-one

4,5-Dichloro-2-ethylisothiazol-3(2H)-one

Cat. No.: B8439462
M. Wt: 198.07 g/mol
InChI Key: CULLRSWFYPMIDP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4,5-Dichloro-2-ethylisothiazol-3(2H)-one is a useful research compound. Its molecular formula is C5H5Cl2NOS and its molecular weight is 198.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C5H5Cl2NOS

Molecular Weight

198.07 g/mol

IUPAC Name

4,5-dichloro-2-ethyl-1,2-thiazol-3-one

InChI

InChI=1S/C5H5Cl2NOS/c1-2-8-5(9)3(6)4(7)10-8/h2H2,1H3

InChI Key

CULLRSWFYPMIDP-UHFFFAOYSA-N

Canonical SMILES

CCN1C(=O)C(=C(S1)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Ethyl-3,4,5-trichloroisothiazolium tetrafluoroborate (14.5 g), 0.048 mole) was added in portions to 150 ml of a saturated sodium acetate solution. The aqueous phase was extracted with 3×50 ml of CH2Cl2. The combined extracts were dried (MgSO4), filtered and concentrated. The oil was distilled to yield 4.2 g (45%) 4,5-dichloro-2-ethyl-4-isothiazolin-3-one, bp 89-92 (0.1 mm).
Name
2-Ethyl-3,4,5-trichloroisothiazolium tetrafluoroborate
Quantity
14.5 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
reactant
Reaction Step One

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